Cas no 1509-34-8 (L-Allo-isoleucine)

L-Allo-isoleucine is a non-proteinogenic branched-chain amino acid (BCAA) and a stereoisomer of L-isoleucine. It is characterized by its unique configuration at the α-carbon, distinguishing it from other isoleucine forms. This compound is of interest in biochemical and pharmaceutical research due to its role in metabolic pathways and potential applications in peptide synthesis. Its structural properties make it valuable for studying enzyme specificity and protein folding mechanisms. L-Allo-isoleucine is also utilized in chiral resolution processes and as a reference standard in analytical chemistry. High purity grades ensure reproducibility in research applications, making it a reliable choice for scientific investigations.

L-Allo-isoleucine structure

Product Name:L-Allo-isoleucine

CAS No:1509-34-8

MF:C₆H₁₃NO₂

MW:131.172921895981

MDL:MFCD00066446

CID:41497

PubChem ID:99288

Update Time:2025-05-28

L-Allo-isoleucine Chemical and Physical Properties

Names and Identifiers

- (2S,3R)-2-Amino-3-methylpentanoic acid
- L-allo-Isoleucine
- L-Alloisoleucine
- H-allo-Ile-OH
- H-allo-lle-OH
- H-L-allo-Ile-OH
- L-ALLO-2-AMINO-3-METHYLPENTANOIC ACID
- (2S,3R)-2-Amino-3-methylpentanoic acid,L-Alloisoleucine
- NSC 206282
- Brn 1721791
- L-allo-Ile-OH
- ALLO-ISOLEUCINE
- l-alloisoleucin
- Einecs 216-142-3
- Alloisoleucine
- allo-L-Isoleucine
- (3R)-LS-isoleucine
- Isoleucine, allo-
- Isoleucine, threo-
- L-Isoleucine, allo-
- L-Isoleucine, threo-
- threo-L-Isoleucine
- Norvaline, 3-methyl-, threo-
- L(+)-Alloisoleucine
- L-Norvaline, 3-methyl-, threo-
- L-Isoleucine, 3-methyl-, threo-
- Alloisoleucine, L-
- threo-3-methyl-L-Norvaline
- 6RNR8XN7S2
- NCGC00166071-01
- Alloisoleucine, DL-
- [S-(R*,S*)]-2-Amino-3-methylpentanoic acid
- MFCD00066446
- EN300-99057
- Q27092902
- FD21837
- EINECS 221-464-2
- CAS-1509-34-8
- (+)-L-allo isoleucine
- ISOLEUCINE L-ALLO-FORM [MI]
- [S-(R*,S*)]-2-Amino-3-methylpentanoate
- NSC-206282
- AS-49218
- AM81861
- FD21836
- CS-0011133
- DB01739
- L-allo-Isoleucine (H-L-allo-Ile-OH)
- 4-04-00-02777 (Beilstein Handbook Reference)
- 1509-34-8
- Pentanoic acid, 2-amino-3-methyl-, (S-(R*,S*))-
- (+/-)-ALLO-ISOLEUCINE
- AKOS016842770
- AGPKZVBTJJNPAG-UHNVWZDZSA-N
- 2-amino-3-methyl-[S-(R*,S*)]-Pentanoate
- CHEBI:43433
- DTXSID501019679
- (2S,3R)-2-amino-3-methylpentanoate
- DL-Alloisoleucine
- UNII-6RNR8XN7S2
- (S-(R*,S*))-2-AMINO-3-METHYLPENTANOIC ACID
- DTXCID1026530
- HY-I1060
- C21096
- (2S,3R)-rel-2-Amino-3-methylpentanoicacid
- 05T3WT3PJ1
- (2S,3R)-rel-2-Amino-3-methylpentanoic acid
- Allo-DL-isoleucine
- Tox21_112304
- CHEMBL56053
- (2S,3R)-2-amino-3-methyl-pentanoic acid
- NS00068268
- 2-amino-3-methyl-[S-(R*,S*)]-Pentanoic acid
- alle
- SCHEMBL42328
- DTXSID3046530
- UNII-05T3WT3PJ1
- A809090
- 3107-04-8
- ISO-ISOLEUCINE
- DL-Allo-isoleucine
- L-Allo-isoleucine
- MDL： MFCD00066446
- Inchi： 1S/C6H13NO2/c1-3-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4-,5+/m1/s1
- InChI Key： AGPKZVBTJJNPAG-UHNVWZDZSA-N
- SMILES： OC([C@H]([C@H](C)CC)N)=O
- BRN： 1721791

Computed Properties

Exact Mass: 131.09500
Monoisotopic Mass: 131.094629
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -1.7
Topological Polar Surface Area: 63.3

Experimental Properties

Color/Form: White crystals.
Density: 1.2930 (estimate)
Melting Point: ~285 °C
Boiling Point: 225.8°Cat760mmHg
Flash Point: 90.3°C
Refractive Index: 1.4630 (estimate)
PSA: 63.32000
LogP: 1.14470
Solubility: Soluble in water, slightly soluble in ethanol, insoluble in ether.

L-Allo-isoleucine Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
RTECS：BA2933000
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

L-Allo-isoleucine Pricemore >>

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TRC	A548200-25mg	L-Allo-isoleucine	1509-34-8		25mg	$ 74.00	2023-09-09
TRC	A548200-100mg	L-Allo-isoleucine	1509-34-8		100mg	$ 108.00	2023-09-09
TRC	A548200-250mg	L-Allo-isoleucine	1509-34-8		250mg	$ 210.00	2023-09-09
TRC	A548200-1g	L-Allo-isoleucine	1509-34-8		1g	$ 617.00	2023-04-19
Fluorochem	208786-250mg	2S,3R)-2-Amino-3-methylpentanoic acid	1509-34-8	95%	250mg	￡78.00	2022-03-01
Fluorochem	208786-1g	2S,3R)-2-Amino-3-methylpentanoic acid	1509-34-8	95%	1g	￡160.00	2022-03-01
Fluorochem	208786-5g	2S,3R)-2-Amino-3-methylpentanoic acid	1509-34-8	95%	5g	￡479.00	2022-03-01
Fluorochem	208786-25g	2S,3R)-2-Amino-3-methylpentanoic acid	1509-34-8	95%	25g	￡1674.00	2022-03-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	I8754-25MG	L-Allo-isoleucine	1509-34-8		25MG	￥608.84	2022-02-22
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	I8754-100MG	L-Allo-isoleucine	1509-34-8		100MG	￥2105.83	2022-02-22